1-Chloroethyl Cyclohexyl Carbonate
Cat. No. B051669
M. Wt: 206.66 g/mol
InChI Key: ONZWFHWHTYZZLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05120841
Procedure details
A solution of 1.83 g of cyclohexanol and 1.45 g of pyridine in 30 ml of methylene chloride is cooled to -78° C. and, with stirring, 2.0 ml of 1-chloroethyl chloroformate is added dropwise to the solution over a period of 10 minutes. After completion of addition, the cold bath is removed. The mixture is stirred at room temperature for 16 hours, washed with three 30-ml portions of saturated aqueous sodium chloride and dried over anhydrous magnesium sulfate. The solvent is then distilled off under reduced pressure to give 3.31 g (yield 88%) of the title compound as colorless oil.
Name
Yield
88%
Identifiers
|
REACTION_CXSMILES
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[CH:1]1([OH:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.N1C=CC=CC=1.Cl[C:15]([O:17][CH:18]([Cl:20])[CH3:19])=[O:16]>C(Cl)Cl>[C:15](=[O:16])([O:7][CH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)[O:17][CH:18]([Cl:20])[CH3:19]
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Inputs
Step One
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Name
|
|
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Quantity
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1.83 g
|
|
Type
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reactant
|
|
Smiles
|
C1(CCCCC1)O
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|
Name
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|
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Quantity
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1.45 g
|
|
Type
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reactant
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Smiles
|
N1=CC=CC=C1
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|
Name
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|
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Quantity
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30 mL
|
|
Type
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solvent
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|
Smiles
|
C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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2 mL
|
|
Type
|
reactant
|
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Smiles
|
ClC(=O)OC(C)Cl
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
with stirring
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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After completion of addition
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CUSTOM
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Type
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CUSTOM
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|
Details
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the cold bath is removed
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STIRRING
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Type
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STIRRING
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|
Details
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The mixture is stirred at room temperature for 16 hours
|
|
Duration
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16 h
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WASH
|
Type
|
WASH
|
|
Details
|
washed with three 30-ml portions of saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
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The solvent is then distilled off under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(OC(C)Cl)(OC1CCCCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.31 g | |
| YIELD: PERCENTYIELD | 88% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
